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Compound of Interest

Compound Name: (R)-3-Phenylbutanal

Cat. No.: B15192648

Essential Safety and Handling Guide for (R)-3-
Phenylbutanal

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (R)-3-Phenylbutanal in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe handling and
management of this chemical.

Chemical and Physical Properties

(R)-3-Phenylbutanal is a chiral aldehyde. While comprehensive safety data for the specific
(R)-enantiomer is not readily available, information for the racemic mixture of 3-Phenylbutanal
provides guidance. The majority of suppliers have not classified 3-phenylbutanal as hazardous
under GHS criteria, though a minority have.[1] It is primarily used as a fragrance ingredient and
is recognized as a potential dermal sensitizer.[1][2]
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Property Value Source

Molecular Formula C10H120 PubChem[1]

Molecular Weight 148.20 g/mol PubChem[1]

Physical State Liquid EPA[1]
(-)-3-Phenylbutanal, (R)-3-

Synonyms PubChem][3]
Phenylbutyraldehyde

Personal Protective Equipment (PPE)

Given the potential for skin sensitization and the lack of comprehensive hazard data, a cautious
approach to PPE is warranted. The following PPE should be worn at all times when handling
(R)-3-Phenylbutanal:

* Eye Protection: Wear chemical safety goggles or a face shield.[4][5]
e Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile or neoprene).[4] Inspect gloves for any tears
or punctures before use.

o Alab coat or chemical-resistant apron should be worn to protect street clothing. For larger
guantities or where splashing is likely, chemical-resistant coveralls are recommended.[4]

[6]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4][5] If a fume hood is not available or if there is a risk of generating aerosols, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.[7][8]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][5]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek
medical attention.[4][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4][5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Handling and Storage

e Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[5]

[¢]

Avoid contact with skin, eyes, and clothing.[4]

[e]

Avoid breathing vapors or mist.[4]

o

Keep away from heat, sparks, and open flames.[9]

[¢]

Use non-sparking tools.[9]

[¢]

Wash hands thoroughly after handling.[10]

o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]
o Store away from incompatible materials such as strong oxidizing agents.[5]

o Store in a locked cabinet or other secure area.[4][5]

Disposal Plan

Dispose of (R)-3-Phenylbutanal and its containers in accordance with local, state, and federal
regulations.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.sigmaaldrich.com/RU/en/sds/SIAL/W364620?userType=undefined
https://www.sigmaaldrich.com/RU/en/sds/SIAL/W364620?userType=undefined
https://aksci.com/sds/8293CR_SDS.pdf
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15192648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Waste Chemical:
o Do not dispose of down the drain or in the regular trash.[11]
o Collect in a suitable, labeled, and tightly sealed container for hazardous waste.[11]
o The waste container should be compatible with the chemical.
o Empty Containers:
o Thoroughly rinse empty containers with a suitable solvent.[11]

o The first rinseate must be collected and disposed of as hazardous waste.[11] For highly
toxic materials, the first three rinses should be collected.[11]

o After proper rinsing and drying, the container may be disposed of or recycled according to
institutional protocols.

Visual Workflow Guides

The following diagrams illustrate standard operating procedures for handling (R)-3-
Phenylbutanal.
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Caption: Workflow for handling a chemical spill of (R)-3-Phenylbutanal.
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Caption: Standard procedure for handling (R)-3-Phenylbutanal from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15192648?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/85979
https://fragranceconservatory.com/ingredient/3-phenylbutanal
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylbutanal_-_R
https://www.chemicalbook.com/msds/3-phenyl-cyclobutan-1-one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.sigmaaldrich.com/RU/en/sds/SIAL/W364620?userType=undefined
https://aksci.com/sds/8293CR_SDS.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15192648#personal-protective-equipment-for-handling-r-3-phenylbutanal
https://www.benchchem.com/product/b15192648#personal-protective-equipment-for-handling-r-3-phenylbutanal
https://www.benchchem.com/product/b15192648#personal-protective-equipment-for-handling-r-3-phenylbutanal
https://www.benchchem.com/product/b15192648#personal-protective-equipment-for-handling-r-3-phenylbutanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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